Cas no 2172272-16-9 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylbutanoic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylbutanoic acid
• CAS No: 2172272-16-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6373628
• PubChem ID: 165527843
• Update Time: 2025-05-24

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylbutanoic acid
• 2172272-16-9
• EN300-1496496
• 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2-methylbutanoic acid

• Inchi： 1S/C27H32N2O5/c1-16(26(31)32)17(2)28-25(30)18-8-7-9-19(14-18)29-27(33)34-15-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-6,10-13,16-19,24H,7-9,14-15H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： OCRYRXRFDZKPBS-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCC(C(NC(C)C(C(=O)O)C)=O)C1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylbutanoic acid

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylbutanoic acid: A Comprehensive Overview

The compound with CAS No. 2172272-16-9, known as 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylbutanoic acid, is a highly specialized molecule with significant applications in the fields of organic chemistry and biotechnology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclohexyl moiety, and a butanoic acid backbone. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in modulating the reactivity and functionality of the molecule.

Recent studies have highlighted the importance of this compound in the development of advanced materials and pharmaceutical agents. The integration of the Fmoc group with the cyclohexyl and butanoic acid components has been shown to enhance its stability and bioavailability, making it a promising candidate for drug delivery systems. Researchers have also explored its potential in enzyme inhibition and catalysis, where its unique structural features enable selective interactions with target biomolecules.

The synthesis of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylbutanoic acid involves a multi-step process that combines principles from organic synthesis and peptide chemistry. The use of Fmoc as a protecting group ensures precise control over the reaction pathways, enabling the formation of complex amide linkages. This compound has been synthesized through various methodologies, including solid-phase synthesis and solution-phase approaches, each offering distinct advantages in terms of scalability and purity.

In terms of applications, this compound has found utility in peptide sequencing and modification. Its ability to form stable amide bonds makes it an ideal substrate for studying enzymatic reactions and protein interactions. Furthermore, its role in the development of bioconjugates has been extensively investigated, with potential applications in diagnostics and therapeutics.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and conformational dynamics of this compound. Molecular modeling studies have revealed that the Fmoc group significantly influences the molecule's solubility and permeability, which are critical factors in drug design. Additionally, spectroscopic analyses have confirmed the presence of key functional groups, validating its structural integrity.

The integration of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylbutanoic acid into modern chemical libraries has facilitated its use in high-throughput screening campaigns. Its unique combination of functional groups makes it a valuable tool for identifying novel bioactive compounds with therapeutic potential. Researchers have also explored its use in vaccine development, where its immunogenic properties could be harnessed to elicit specific immune responses.

In conclusion, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-2-methylbutanoic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its structural complexity and functional versatility make it a subject of ongoing research interest. As advancements in synthetic methods and analytical techniques continue to unfold, this compound is poised to play an even more pivotal role in shaping the future of chemical biology and drug discovery.